Cas no 2388-80-9 (Tetradecanoic acid, 11-oxo-)
Tetradecanoic acid, 11-oxo- structure
Product Name:Tetradecanoic acid, 11-oxo-
CAS No:2388-80-9
MF:C14H26O3
MW:242.354444980621
CID:1415543
PubChem ID:19100431
Update Time:2025-04-20
Tetradecanoic acid, 11-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Tetradecanoic acid, 11-oxo-
- 11-oxotetradecanoic acid
- 2388-80-9
- 11-Oxomyristic acid
- SCHEMBL8751019
- DTXSID10598069
-
- Inchi: 1S/C14H26O3/c1-2-10-13(15)11-8-6-4-3-5-7-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
- InChI Key: SNVHAMLKEHTJMA-UHFFFAOYSA-N
- SMILES: O=C(CCC)CCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 242.18828
- Monoisotopic Mass: 242.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Tetradecanoic acid, 11-oxo- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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